Cas no 81064-10-0 (1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene)

1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene structure
81064-10-0 structure
Product name:1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene
CAS No:81064-10-0
MF:C20H18O4S2
MW:386.484523296356
CID:2802944
PubChem ID:12948897

1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene Chemical and Physical Properties

Names and Identifiers

    • 81064-10-0
    • 1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene
    • DTXSID40513684
    • Inchi: InChI=1S/C20H18O4S2/c1-15-13-14-16(2)20(26(23,24)18-11-7-4-8-12-18)19(15)25(21,22)17-9-5-3-6-10-17/h3-14H,1-2H3
    • InChI Key: YCMAJYQBRLSEES-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 386.06465140Da
  • Monoisotopic Mass: 386.06465140Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85Ų
  • XLogP3: 4.2

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